N,N,3-Trimethyl-2-(thietan-3-ylamino)butanamide

• Molecular Formula: C10H20N2OS
• Molecular Weight: 216.35 g/mol
• IUPAC Name: N,N,3-trimethyl-2-(thietan-3-ylamino)butanamide
• InChI: InChI=1S/C10H20N2OS/c1-7(2)9(10(13)12(3)4)11-8-5-14-6-8/h7-9,11H,5-6H2,1-4H3
• InChI Key: IIPKDNYYPJYWER-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)N(C)C)NC1CSC1

Description

N,N,3-Trimethyl-2-(thietan-3-ylamino)butanamide is a chemical compound with the molecular formula C10H20N2OS and a molecular weight of 216.35 g/mol . This compound is known for its versatile applications in various fields, including pharmaceuticals, chemistry, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N,3-Trimethyl-2-(thietan-3-ylamino)butanamide typically involves a series of chemical reactions. One common method includes the reaction of N-methylpropionamide with N-butyllithium in a tetrahydrofuran solution under nitrogen protection at temperatures between -40 to -60°C. This reaction is followed by the addition of a 2-bromopropane-tetrahydrofuran mixed solution, resulting in the formation of the target compound .

Industrial Production Methods

Industrial production of this compound often employs similar synthetic routes but on a larger scale. The use of carbanion nucleophilic reactions to replace traditional methods helps in reducing the complexity of the process, minimizing the use of high-pollution and high-toxicity reagents, and improving the overall yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

N,N,3-Trimethyl-2-(thietan-3-ylamino)butanamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can undergo nucleophilic substitution reactions, where the thietan ring can be opened or modified.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The conditions vary depending on the desired reaction and product .

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, and various amine derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

N,N,3-Trimethyl-2-(thietan-3-ylamino)butanamide has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the production of other complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: It is explored for its potential therapeutic properties, including its use in drug development and formulation.

Industry: The compound finds applications in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N,N,3-Trimethyl-2-(thietan-3-ylamino)butanamide involves its interaction with specific molecular targets and pathways. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to N,N,3-Trimethyl-2-(thietan-3-ylamino)butanamide include:

• N,2,3-Trimethyl-2-isopropylbutanamide
• 2-Isopropyl-N,2,3-trimethylbutyramide

Uniqueness

What sets this compound apart from these similar compounds is its unique thietan ring structure, which imparts distinct chemical and biological properties. This structural feature allows for specific interactions and reactions that are not observed with other similar compounds .